Cas no 103694-63-9 (1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt))

1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt) structure
103694-63-9 structure
Product name:1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt)
CAS No:103694-63-9
MF:C38H87N3O13S3
MW:890.304689645767
CID:185541
PubChem ID:175946

1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt)
    • 1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,...
    • 1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate
    • 1,3-Propanediaminium, N,N-diethyl-N-3-(ethyldimethylammonio)propyl-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt)
    • ethyl-[3-[4-[ethyl(dimethyl)azaniumyl]butyl-(2-hydroxyhexadecyl)-methylazaniumyl]propyl]-dimethylazanium,ethyl sulfate
    • 1,3-Propanediaminium, N,N'-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N',N'-dimethyl-, tris(ethyl sulfate) (salt)
    • 1,3-Propanediaminium, N1,N3-diethyl-N1-(3-(ethyldimethylammonio)propyl)-N1-(2-hydroxyhexadecyl)-N3,N3-dimethyl-, ethyl sulfate (1:3)
    • N-ethyl-N'-{3-[ethyl(dimethyl)ammonio]propyl}-N'-(2-hydroxyhexadecyl)-N,N,N'-trimethylbutane-1,4-diaminium tris(ethyl sulfate)
    • ethyl-[3-[4-[ethyl(dimethyl)azaniumyl]butyl-(2-hydroxyhexadecyl)-methylazaniumyl]propyl]-dimethylazanium;ethyl sulfate
    • 103694-63-9
    • 1,3-Propanediaminium, N1,N3-diethyl-N1-[3-(ethyldimethylammonio)propyl]-N1-(2-hydroxyhexadecyl)-N3,N3-dimethyl-, ethyl sulfate (1:3)
    • 1,3-Propanediaminium, N,N'-diethyl-N-[3-(ethyldimethylammonio)propyl]-N-(2-hydroxyhexadecyl)-N',N'-dimethyl-, tris(ethyl sulfate) (salt)
    • DTXSID50891107
    • Inchi: InChI=1S/C32H72N3O.3C2H6O4S/c1-9-12-13-14-15-16-17-18-19-20-21-22-26-32(36)31-35(8,30-25-28-34(6,7)11-3)29-24-23-27-33(4,5)10-2;3*1-2-6-7(3,4)5/h32,36H,9-31H2,1-8H3;3*2H2,1H3,(H,3,4,5)/q+3;;;/p-3
    • InChI Key: JZTVHFRSYIDPPG-UHFFFAOYSA-K
    • SMILES: CCCCCCCCCCCCCCC(C[N+](CCC[N+](CC)(C)C)(C)CCCC[N+](CC)(C)C)O.CCOS([O-])(=O)=O.CCOS([O-])(=O)=O.CCOS([O-])(=O)=O

Computed Properties

  • Exact Mass: 889.54051
  • Monoisotopic Mass: 889.540102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 29
  • Complexity: 598
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 245

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 219.52
  • LogP: 8.93970

1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt) Related Literature

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